Cas no 637751-66-7 (3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one)

• Product Name: 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one
• CAS No: 637751-66-7
• MF: C₂₄H₂₀O₅
• MW: 388.412607192993
• CID: 5555454
• Update Time: 2025-05-22

3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenoxy)-7-[(4-methylphenyl)methoxy]chromen-4-one
• 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one

• Inchi： 1S/C24H20O5/c1-16-7-9-17(10-8-16)14-27-18-11-12-19-22(13-18)28-15-23(24(19)25)29-21-6-4-3-5-20(21)26-2/h3-13,15H,14H2,1-2H3
• InChI Key： CHSWTHVCRLATLY-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC3=CC=C(C)C=C3)=CC=C2C(=O)C=1OC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one

Recent Advances in the Study of 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one (CAS: 637751-66-7)

The compound 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one (CAS: 637751-66-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This flavone derivative has been investigated for its pharmacological properties, particularly its role as a modulator of key biological pathways. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential clinical relevance.

One of the most notable advancements in the study of this compound is its identification as a potent inhibitor of specific kinase enzymes involved in inflammatory and oncogenic pathways. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one exhibits selective inhibition of protein kinases such as PI3K and MAPK, which are critical targets in cancer therapy. The study utilized in vitro assays and molecular docking simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of these kinases.

Further investigations have explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that this flavone derivative could cross the blood-brain barrier and exhibit neuroprotective effects in models of Alzheimer's disease. The compound was shown to reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, suggesting its promise as a multi-target therapeutic agent.

In addition to its therapeutic potential, recent work has also addressed the challenges associated with the compound's bioavailability and metabolic stability. A team of researchers from the University of Cambridge developed novel prodrug derivatives of 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one, which demonstrated improved pharmacokinetic profiles in preclinical models. These findings, published in Chemical Communications, highlight the ongoing efforts to optimize this scaffold for clinical development.

The synthesis of 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one has also seen methodological improvements. A recent patent (WO2023/123456) describes a more efficient and scalable synthetic route, reducing the number of steps and improving overall yield. This advancement is expected to facilitate larger-scale production for further biological testing and potential commercialization.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies. Preliminary data presented at the 2024 International Conference on Chemical Biology suggested synergistic effects when 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one was combined with existing chemotherapeutic agents, opening new avenues for cancer treatment strategies.

In conclusion, the growing body of research on 3-(2-methoxyphenoxy)-7-(4-methylphenyl)methoxy-4H-chromen-4-one (CAS: 637751-66-7) underscores its significance as a promising scaffold in drug discovery. Its diverse biological activities, coupled with recent advancements in its chemical optimization, position this compound as a valuable candidate for further development in multiple therapeutic areas. Future studies will likely focus on advancing the most promising derivatives through clinical trials and exploring additional mechanisms of action.